(4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane

Specification

• CAS No.: 186521-82-4
• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• IUPAC Name: (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane
• Standard InChI: InChI=1S/C7H10O2/c1-4-6-5-8-7(2,3)9-6/h1,6H,5H2,2-3H3/t6-/m1/s1
• Standard InChI Key: GPNBPQQQZHDRMZ-ZCFIWIBFSA-N
• Isomeric SMILES: CC1(OC[C@H](O1)C#C)C
• SMILES: CC1(OCC(O1)C#C)C
• Canonical SMILES: CC1(OCC(O1)C#C)C

Introduction

(4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane is a chiral organic compound with the molecular formula C₇H₁₀O₂ and a molecular weight of 126.15 g/mol. It is a derivative of 1,3-dioxolane, featuring an ethynyl group attached to the fourth carbon atom in an R configuration. This compound is of interest in organic synthesis due to its unique structural features and potential applications in various chemical reactions.

Synthesis and Applications

While specific synthesis methods for (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane are not detailed in the available literature, compounds with similar structures are often synthesized through reactions involving dioxolane derivatives. The presence of an ethynyl group makes it a potential building block for further organic transformations, such as cross-coupling reactions or cycloadditions.

Related Compounds and Research

Compounds similar to (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane, such as other dioxolane derivatives, are used in various applications, including the synthesis of bio-based solvents and pharmaceutical intermediates. The development of such compounds often involves green chemistry principles to ensure sustainability and reduced environmental impact.

Patents and Literature

Patents related to the structure of (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane can be found through the WIPO PATENTSCOPE database using its InChIKey (GPNBPQQQZHDRMZ-ZCFIWIBFSA-N). Literature on similar compounds highlights the importance of designing efficient synthetic routes and evaluating their potential applications in organic synthesis.